1-(4-pyridinyl)octahydro-4a(2H)-isoquinolinol dihydrochloride

• IUPAC Name: 1-pyridin-4-yl-2,3,4,5,6,7,8,8a-octahydro-1H-isoquinolin-4a-ol;dihydrochloride
• InChI: InChI=1S/C14H20N2O.2ClH/c17-14-6-2-1-3-12(14)13(16-10-7-14)11-4-8-15-9-5-11;;/h4-5,8-9,12-13,16-17H,1-3,6-7,10H2;2*1H
• InChI Key: VVIWMKBMUZIYLP-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2(CCNC(C2C1)C3=CC=NC=C3)O.Cl.Cl
• Molecular Formula: C14H22Cl2N2O
• Molecular Weight: 305.2 g/mol

Description

1-(4-pyridinyl)octahydro-4a(2H)-isoquinolinol dihydrochloride is a chemical compound, also known as L-741,626, which is used in scientific research applications. This compound has been widely studied for its potential therapeutic effects, particularly in the treatment of neurological disorders such as Parkinson's disease and schizophrenia. In

Mechanism of Action

The mechanism of action of 1-(4-pyridinyl)octahydro-4a(2H)-isoquinolinol dihydrochloride is not fully understood, but it is believed to act as a selective antagonist of the dopamine D1 receptor. This receptor is involved in the regulation of motor function, cognition, and mood, and dysfunction of this receptor has been implicated in the development of neurological disorders.
Biochemical and Physiological Effects:
Studies have shown that 1-(4-pyridinyl)octahydro-4a(2H)-isoquinolinol dihydrochloride can have a variety of biochemical and physiological effects. For example, this compound has been shown to increase dopamine release in certain regions of the brain, which may contribute to its therapeutic effects in the treatment of Parkinson's disease. Additionally, this compound has been shown to have anxiolytic and antidepressant effects in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(4-pyridinyl)octahydro-4a(2H)-isoquinolinol dihydrochloride in lab experiments is its specificity for the dopamine D1 receptor, which allows for more targeted studies of the role of this receptor in neurological disorders. However, one limitation of using this compound is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are many potential future directions for the study of 1-(4-pyridinyl)octahydro-4a(2H)-isoquinolinol dihydrochloride. For example, further research is needed to fully understand the mechanism of action of this compound and its potential therapeutic effects in the treatment of neurological disorders. Additionally, studies could explore the potential use of this compound in combination with other drugs to enhance its therapeutic effects. Finally, further research is needed to determine the safety and toxicity of this compound in humans.

Synthesis Methods

The synthesis of 1-(4-pyridinyl)octahydro-4a(2H)-isoquinolinol dihydrochloride involves the reaction of 2,3-dihydro-1H-pyrrolo[2,1-c][1,4]oxazin-6-amine with 4-chloropyridine hydrochloride in the presence of a palladium catalyst. The resulting compound is then purified through a series of chromatography steps to obtain the final product.

Scientific Research Applications

1-(4-pyridinyl)octahydro-4a(2H)-isoquinolinol dihydrochloride has been used in a variety of scientific research applications, particularly in the study of neurological disorders. This compound has been shown to have potential therapeutic effects in the treatment of Parkinson's disease and schizophrenia, as well as other disorders such as depression and anxiety.